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Compound of Interest

Compound Name: N-Nitrosobutylamine

Cat. No.: B15468366

For Researchers, Scientists, and Drug Development Professionals
Introduction

N-Nitrosobutylamine (also known as N-butyl-N-nitroso-1-butanamine or NDBA) is a potent
carcinogenic compound frequently utilized in experimental research to induce tumors in animal
models, particularly in the urinary bladder, liver, and lungs.[1][2] Its classification as a probable
human carcinogen (Group 2B by IARC) necessitates stringent safety protocols to minimize
exposure and ensure a safe laboratory environment.[3] This document provides detailed
application notes and protocols for the safe handling of N-Nitrosobutylamine.

Hazard Identification and Properties

N-Nitrosobutylamine is a yellow, oily liquid that is sensitive to light, especially ultraviolet light.
[3][4] It is crucial to understand its chemical and physical properties to handle it safely.

Table 1: Chemical and Physical Properties of N-Nitrosobutylamine
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Property Value Reference
CAS Number 924-16-3

Molecular Formula C8H18N20 [4]
Molecular Weight 158.24 g/mol [5]
Appearance Pale yellow, oily liquid [3114]
Boiling Point 237 °C [4]

- Soluble in water, lipids, and
Solubility , [3][6]
organic solvents

- Sensitive to light; stable in
Stability ) ] [51[7]
neutral or alkaline solutions

Table 2: Toxicological Data for N-Nitrosobutylamine

Parameter Value Species Reference
LD50 (Oral) 1200 mg/kg Rat [3]
LD50 (Subcutaneous) 1200 mg/kg Rat [3]

Group 2B: Possibly
Carcinogenicity carcinogenic to IARC [3]

humans

) o Probable human
Carcinogenicity ] EPA [8]
carcinogen

Engineering Controls

The primary method for controlling exposure to N-Nitrosobutylamine is through robust
engineering controls.

e Fume Hood: All work with N-Nitrosobutylamine, including weighing, dilution, and
administration, must be conducted in a certified chemical fume hood.[6] The fume hood
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should be designed to prevent any part of the body, other than hands and arms, from
entering.[3]

o Ventilation: Ensure the laboratory is well-ventilated to minimize the concentration of any
escaped vapors.[7]

o Designated Area: A regulated, marked area should be established specifically for the
handling, use, and storage of N-Nitrosobutylamine.[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent dermal, ocular, and inhalation exposure.

Gloves: Double-gloving with nitrile gloves is recommended.[6] Gloves must be inspected
before use and changed frequently. Hands should be thoroughly washed after removing
gloves.[3][7]

» Eye Protection: Tightly fitting safety goggles with side shields conforming to EN 166 (EU) or
NIOSH (US) standards are required.[7]

e Lab Coat: A lab coat must be worn and should be removed before leaving the designated
work area.[6]

o Respiratory Protection: If there is a risk of exceeding exposure limits, a full-face respirator
should be used.[7]

Storage and Handling Procedures

Proper storage and handling are critical to prevent accidental exposure and degradation of the
compound.

o Storage: Store N-Nitrosobutylamine in its original, tightly sealed container in a cool, well-
ventilated, and designated area.[1][3] The storage site should be as close as practicable to
the laboratory where it will be used to minimize transportation.[7] Protect from light.[3]

e Handling: Avoid all personal contact, including inhalation of vapors.[3] Do not eat, drink, or
smoke in areas where N-Nitrosobutylamine is handled.[7]
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Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is crucial.

o Spill Cleanup:

o

Evacuate the area and alert others.[3]

[¢]

Wear appropriate PPE, including respiratory protection.[5]

[e]

Contain the spill using an inert absorbent material.[5]

[e]

Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[5]

[e]

Do not let the chemical enter drains.[7]
o First Aid:

o Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[7]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.[7]

o Eye Contact: Rinse eyes with pure water for at least 15 minutes, keeping eyelids open.
Seek immediate medical attention.[7]

o Ingestion: Do not induce vomiting. Rinse the mouth with water and call a poison control
center or doctor immediately.[7]

Waste Disposal

N-Nitrosobutylamine and all contaminated materials must be disposed of as hazardous
waste.

o Collect all waste in properly labeled, sealed containers.[6]

» Store waste containers in a designated, secure area.
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o Follow all local, state, and federal regulations for hazardous waste disposal.[9]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution

This protocol outlines the steps for preparing a stock solution of N-Nitrosobutylamine. All
procedures must be performed in a chemical fume hood.

e Preparation:

o Assemble all necessary materials: N-Nitrosobutylamine, solvent (e.g., methanol),
volumetric flasks, pipettes, and appropriate PPE.

o Ensure the analytical balance is inside the fume hood or in a containment enclosure.
e Weighing:
o Tare a clean, dry vial on the analytical balance.

o Carefully transfer the desired amount of N-Nitrosobutylamine to the vial using a clean
pipette.

o Record the exact weight.

e Dissolving:
o Add a small amount of the solvent to the vial to dissolve the N-Nitrosobutylamine.
o Carefully transfer the solution to a volumetric flask of the desired final volume.

o Rinse the vial with additional solvent and add the rinsing to the volumetric flask to ensure
a complete transfer.

e Dilution:
o Add solvent to the volumetric flask until it is about two-thirds full.

o Stopper the flask and invert it several times to mix.
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o Carefully add solvent to the calibration mark.

o Stopper and invert the flask again to ensure the solution is homogeneous.

e Labeling and Storage:

o Clearly label the flask with the chemical name, concentration, date of preparation, and
your initials.

o Store the stock solution in a tightly sealed container in a designated, light-protected
storage area.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes & Protocols for Safe Handling of N-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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